Cas no 921083-51-4 (2-fluoro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide)

• Product Name: 2-fluoro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide
• CAS No: 921083-51-4
• MF: C₁₄H₁₂FN₅O₂S
• MW: 333.340784072876
• CID: 5983185
• PubChem ID: 16809034
• Update Time: 2025-11-06

2-fluoro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide
• Benzenesulfonamide, 2-fluoro-N-[(1-phenyl-1H-tetrazol-5-yl)methyl]-
• 921083-51-4
• AKOS024625890
• 2-fluoro-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzene-1-sulfonamide
• F2071-0150
• 2-fluoro-N-[(1-phenyltetrazol-5-yl)methyl]benzenesulfonamide
• 2-fluoro-N-((1-phenyl-1H-tetrazol-5-yl)methyl)benzenesulfonamide

• Inchi： 1S/C14H12FN5O2S/c15-12-8-4-5-9-13(12)23(21,22)16-10-14-17-18-19-20(14)11-6-2-1-3-7-11/h1-9,16H,10H2
• InChI Key： IJIFDOWZXRQVBV-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3=CC=CC=C3)N=NN=2)(=O)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 333.06957398g/mol
• Monoisotopic Mass: 333.06957398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 543.8±60.0 °C(Predicted)
• pka: 7.87±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-fluoro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide

Recent Advances in the Study of 2-fluoro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide (CAS: 921083-51-4)

In recent years, the compound 2-fluoro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide (CAS: 921083-51-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique tetrazole and fluorobenzene moieties, has shown promising potential in various therapeutic applications, particularly as a modulator of enzymatic activity and as a scaffold for drug development. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in disease treatment.

One of the key areas of research has been the investigation of the compound's interaction with carbonic anhydrase isoforms. Recent findings published in the Journal of Medicinal Chemistry (2023) demonstrate that 2-fluoro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide exhibits selective inhibition against carbonic anhydrase IX and XII, which are overexpressed in hypoxic tumor environments. The study utilized X-ray crystallography to reveal the precise binding mode of the compound within the enzyme's active site, highlighting the critical role of the fluorine atom and tetrazole ring in enhancing binding affinity and selectivity.

Another significant advancement comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as an anti-inflammatory agent. The research team synthesized a series of analogs and evaluated their effects on cyclooxygenase-2 (COX-2) inhibition. The results indicated that the parent compound (921083-51-4) displayed moderate COX-2 selectivity, with an IC50 value of 0.87 μM, suggesting its potential as a lead compound for developing novel non-steroidal anti-inflammatory drugs (NSAIDs). Molecular docking studies further supported these findings by demonstrating stable interactions between the sulfonamide group and key residues in the COX-2 binding pocket.

In addition to its therapeutic potential, recent work has also focused on improving the synthetic routes for 2-fluoro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide. A 2023 publication in Organic Process Research & Development described an optimized, scalable synthesis with improved yield (78%) and purity (>99%). The new protocol employs a one-pot tandem reaction that significantly reduces the number of purification steps while maintaining high regioselectivity. This advancement is particularly important for facilitating future preclinical and clinical studies of this compound.

Pharmacokinetic studies have also progressed, with a recent investigation in European Journal of Pharmaceutical Sciences (2024) reporting improved metabolic stability of 921083-51-4 compared to earlier sulfonamide derivatives. The compound demonstrated favorable oral bioavailability (62%) in rodent models and a half-life of approximately 4.5 hours, making it a promising candidate for further development. Notably, the study also identified the major metabolic pathways, which will be crucial for future structural modifications aimed at enhancing drug-like properties.

Looking forward, several research groups have initiated programs to explore the broader applications of 2-fluoro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests potential utility in neurodegenerative diseases, particularly through modulation of γ-secretase activity. While these findings are still in early stages, they open new avenues for investigating this compound's therapeutic scope beyond its initially identified targets.

In conclusion, the growing body of research on 2-fluoro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide (921083-51-4) underscores its versatility and potential in drug discovery. From its established role as a carbonic anhydrase inhibitor to emerging applications in inflammation and neurodegeneration, this compound continues to reveal new pharmacological possibilities. The recent improvements in synthetic accessibility and pharmacokinetic profile further enhance its value as a scaffold for medicinal chemistry. As research progresses, this molecule may serve as the foundation for developing novel therapeutics addressing multiple unmet medical needs.